Cas no 899709-49-0 (1-Butyl-3-methyl-1H-pyrazole-4-carbaldehyde)

1-Butyl-3-methyl-1H-pyrazole-4-carbaldehyde is a versatile heterocyclic aldehyde used as a key intermediate in organic synthesis and pharmaceutical research. Its pyrazole core and aldehyde functionality make it valuable for constructing complex molecules, particularly in the development of bioactive compounds and agrochemicals. The butyl and methyl substituents enhance its solubility in organic solvents, facilitating reactions such as condensations and nucleophilic additions. This compound exhibits stability under standard conditions, ensuring reliable performance in multi-step synthetic processes. Its well-defined structure and reactivity profile make it a preferred choice for researchers seeking precise functionalization in medicinal chemistry and material science applications.
1-Butyl-3-methyl-1H-pyrazole-4-carbaldehyde structure
899709-49-0 structure
Product Name:1-Butyl-3-methyl-1H-pyrazole-4-carbaldehyde
CAS No:899709-49-0
MF:C9H14N2O
MW:166.220262050629
CID:2128696
PubChem ID:3131815
Update Time:2025-06-27

1-Butyl-3-methyl-1H-pyrazole-4-carbaldehyde Chemical and Physical Properties

Names and Identifiers

    • 1-Butyl-3-methyl-1H-pyrazole-4-carbaldehyde
    • 1-butyl-3-methylpyrazole-4-carbaldehyde
    • SBB009666
    • ST50253082
    • 1-Butyl-3-methyl-1H-pyrazole-4-carbaldehyde, AldrichCPR
    • AKOS000301553
    • CS-0297683
    • 899709-49-0
    • DB-363494
    • EN300-1461176
    • MDL： MFCD06805436
    • Inchi： 1S/C9H14N2O/c1-3-4-5-11-6-9(7-12)8(2)10-11/h6-7H,3-5H2,1-2H3
    • InChI Key： LLKWRJLYBFSPEL-UHFFFAOYSA-N
    • SMILES： O=CC1C(C)=NN(C=1)CCCC

Computed Properties

  • Exact Mass: 166.110613074g/mol
  • Monoisotopic Mass: 166.110613074g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 4
  • Complexity: 150
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 34.9
  • XLogP3: 1.3

1-Butyl-3-methyl-1H-pyrazole-4-carbaldehyde Security Information

  • Hazardous Material Identification： Xi
  • HazardClass：IRRITANT

1-Butyl-3-methyl-1H-pyrazole-4-carbaldehyde Pricemore >>

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1-Butyl-3-methyl-1H-pyrazole-4-carbaldehyde Suppliers

Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
(CAS:899709-49-0)1-Butyl-3-methyl-1H-pyrazole-4-carbaldehyde
Order Number:A1093604
Stock Status:in Stock
Quantity:1g
Purity:99%
Pricing Information Last Updated:Thursday, 29 August 2024 20:10
Price ($):265.0
Email:sales@amadischem.com

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Amadis Chemical Company Limited
(CAS:899709-49-0)1-Butyl-3-methyl-1H-pyrazole-4-carbaldehyde
A1093604
Purity:99%
Quantity:1g
Price ($):265.0
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